Diazenecarboxamide, N-(2,5-dimethylphenyl)-2-phenyl-

• CAS No.: 178913-15-0
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol
• IUPAC Name: 1-(2,5-dimethylphenyl)-3-phenyliminourea
• InChI: InChI=1S/C15H15N3O/c1-11-8-9-12(2)14(10-11)16-15(19)18-17-13-6-4-3-5-7-13/h3-10H,1-2H3,(H,16,19)
• InChI Key: VCUHJDRDLZWDMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)N=NC2=CC=CC=C2

Description

Diazenecarboxamide, N-(2,5-dimethylphenyl)-2-phenyl- is a chemical compound known for its unique structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Diazenecarboxamide, N-(2,5-dimethylphenyl)-2-phenyl- typically involves the reaction of diazenecarboxamide with 2,5-dimethylphenyl and phenyl groups under controlled conditions. The reaction is carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process includes steps such as purification and crystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

Diazenecarboxamide, N-(2,5-dimethylphenyl)-2-phenyl- undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired product and include specific temperatures, pressures, and solvents .

Major Products Formed

Scientific Research Applications

Diazenecarboxamide, N-(2,5-dimethylphenyl)-2-phenyl- has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as an antimicrobial agent.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Diazenecarboxamide, N-(2,5-dimethylphenyl)-2-phenyl- involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes and proteins, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Diazenecarboxamide, N-(2,5-dimethylphenyl)-2-phenyl- include:

• N-(2,5-Dimethylphenyl)formamide
• 2-(Diethylamino)-N-(2,5-dimethylphenyl)acetamide Hydrochloride
• N-(2,5-Dimethylphenyl)-2-pyrazinecarboxamide

Uniqueness

What sets Diazenecarboxamide, N-(2,5-dimethylphenyl)-2-phenyl- apart from these similar compounds is its unique structure, which imparts specific reactivity and properties. This makes it particularly useful in certain applications where other compounds may not be as effective.